Cas no 709-62-6 (3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole)

• Product Name: 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole
• CAS No: 709-62-6
• MF: C₄HF₆N₃
• MW: 205.061260938644
• MDL: MFCD11042556
• CID: 1747509
• PubChem ID: 14688516
• Update Time: 2025-06-09

3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3,5-bis(trifluoromethyl)-
• 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole
• DB-347824
• MFCD11042556
• G68906
• 1H-1,2,4-TRIAZOLE,3,5-BIS(TRIFLUOROMETHYL)-
• 3,5-bis(trifluoromethyl)-4H-1,2,4-triazole
• 709-62-6
• DTXSID70563016
• SCHEMBL1187565

• MDL： MFCD11042556
• Inchi： 1S/C4HF6N3/c5-3(6,7)1-11-2(13-12-1)4(8,9)10/h(H,11,12,13)
• InChI Key： NIGUTEXYIRYTPY-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C(F)(F)F)=NN1)(F)F

Computed Properties

• Exact Mass: 205.00753
• Monoisotopic Mass: 205.00746602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Additional information on 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole

Introduction to 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole (CAS No. 709-62-6)

3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole, identified by its Chemical Abstracts Service (CAS) number 709-62-6, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the triazole class, characterized by a three-membered nitrogen-containing ring structure. The presence of multiple trifluoromethyl groups at the 3 and 5 positions introduces unique electronic and steric properties, making it a valuable scaffold for designing novel molecules with enhanced biological activity.

The trifluoromethyl group is a well-documented pharmacophore in medicinal chemistry due to its ability to modulate lipophilicity, metabolic stability, and binding affinity. In the context of 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole, these substituents contribute to its potential as a building block for drug discovery campaigns targeting various therapeutic areas. Recent studies have highlighted the compound's utility in developing inhibitors for enzymes involved in cancer metabolism and bacterial resistance mechanisms.

One of the most compelling aspects of 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole is its versatility in chemical modifications. The triazole core provides multiple sites for functionalization, allowing researchers to tailor the compound's properties for specific applications. For instance, derivatives of this molecule have been explored as precursors for kinase inhibitors, where the electron-withdrawing nature of the trifluoromethyl groups enhances interactions with target proteins.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole. By leveraging machine learning algorithms trained on large datasets of bioactive molecules, researchers can predict potential binding modes and optimize lead structures before conducting costly wet-lab experiments. This approach has accelerated the discovery pipeline for novel therapeutics.

In agrochemical research, 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole has been investigated as a component in formulations targeting resistant pests. The fluorinated triazole structure imparts resistance against degradation by environmental factors and biological enzymes, improving the efficacy of crop protection agents. Field trials have demonstrated promising results when this compound is incorporated into next-generation pesticides.

The synthesis of 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols are commonly employed to construct the desired molecular framework efficiently.

The pharmacokinetic profile of derivatives derived from 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole is another area of active investigation. Studies indicate that fluorinated triazoles exhibit favorable properties such as prolonged half-life and reduced clearance rates when metabolized by the body. These characteristics make them attractive candidates for oral or injectable formulations where sustained therapeutic action is desired.

Environmental considerations also play a crucial role in evaluating compounds like 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole. Researchers are increasingly focusing on developing biodegradable or less persistent derivatives to minimize ecological impact. Innovations in green chemistry have led to more sustainable synthetic routes that reduce waste generation and hazardous byproducts without compromising performance.

Collaborative efforts between academic institutions and industrial partners have further propelled research on 3,5-Bis(trifluoromethyl)-1H-1,2,4-triazole. Open innovation models allow for rapid translation of laboratory findings into commercial products by leveraging diverse expertise across disciplines such as organic chemistry، medicinal chemistry， and materials science. This interdisciplinary approach fosters breakthroughs that might not be possible within siloed research environments.

The future prospects for 3,5-Bis(trifluoromethyl)-1H-1，2，4-triazole are bright， with ongoing studies exploring its potential in emerging fields like nanomedicine and photodynamic therapy. By integrating fluorinated triazoles into advanced drug delivery systems or photosensitizer molecules， scientists aim to enhance treatment modalities for challenging diseases such as cancer and neurodegenerative disorders.